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Compound of Interest

4-(aminomethyl)tetrahydro-2H-
Compound Name:
pyran-4-ol

Cat. No.: B1371144

An In-Depth Technical Guide to Sourcing and Validating 4-(Aminomethyl)tetrahydro-2H-
pyran-4-ol for Research Applications

Introduction: A Versatile Scaffold in Modern Drug
Discovery

4-(Aminomethyl)tetrahydro-2H-pyran-4-ol is a key heterocyclic building block in medicinal
chemistry. Its rigid tetrahydropyran (THP) core, decorated with both a primary amine and a
tertiary alcohol at a geminal center, provides a unique three-dimensional scaffold. This
structure is of high value to researchers and drug development professionals as it allows for
the creation of bioactive molecules with enhanced binding selectivity and improved metabolic
stability.[1]

This compound, available as a free base (CAS No. 783303-73-1) or more commonly as a
hydrochloride salt (CAS No. 666261-01-4), serves as a crucial intermediate in the synthesis of
advanced pharmaceutical agents.[2][3] Notably, it is a recognized reagent in the development
of selective inhibitors for critical biological targets. These include phosphodiesterase 10A
(PDE10A), a target for treating schizophrenia and other neurological disorders, and mTOR
kinase, a central regulator of cell growth and proliferation implicated in cancer research.[1][4]
Given its importance, the ability to reliably source and validate high-purity 4-
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(aminomethyl)tetrahydro-2H-pyran-4-ol is paramount for the integrity and success of
research and development programs. This guide provides a comprehensive overview of
commercial suppliers and outlines a robust framework for in-house quality control and
validation.

Supplier Landscape: A Comparative Analysis

Sourcing this building block requires careful consideration of several factors beyond price,
including purity, the quality of analytical data provided, and batch-to-batch consistency. While
numerous vendors list this product, they often fall into categories of primary manufacturers,
secondary distributors, and marketplace aggregators. Researchers should prioritize suppliers
who provide comprehensive Certificates of Analysis (CoA) with detailed analytical data.

The hydrochloride salt is the most frequently offered form, which is advantageous for its
enhanced stability, handling characteristics, and solubility compared to the free base.[1]

Table 1: Comparison of Select Commercial Suppliers
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A
4-
] ) marketplace
ChemicalBoo  (aminomethyl o
783303-73-1 95% to 99% Free Base listing
k )tetrahydro- ]
multiple
2H-pyran-4-ol
traders.

Note: This table is not exhaustive and represents a snapshot of available information. Purity
and availability are subject to change by batch and supplier.

Workflow for Supplier Selection and Material
Validation

A systematic approach is critical to ensure that the starting material does not compromise
complex, multi-step syntheses. The following workflow diagram illustrates a best-practice
model for sourcing and validating research chemicals like 4-(aminomethyl)tetrahydro-2H-
pyran-4-ol.
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Caption: Workflow for sourcing and validating research-grade chemicals.
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Essential In-House Quality Control Protocols

Relying solely on a supplier's CoA is insufficient for rigorous scientific research. Independent
verification is a self-validating system that ensures the identity and purity of the material before
it is committed to a synthetic route. The synthesis of substituted tetrahydropyrans often
involves precise stereochemical control, making the purity of starting materials critical.[7][8][9]

Protocol 1: Identity Confirmation via *H NMR
Spectroscopy

Causality: Proton Nuclear Magnetic Resonance (*H NMR) spectroscopy is the most powerful
tool for confirming the molecular structure of the compound. It provides unambiguous
information about the chemical environment of protons, allowing for verification of the core
tetrahydropyran ring, the aminomethyl group, and the hydroxyl proton.

Methodology:

o Sample Preparation: Accurately weigh 5-10 mg of 4-(aminomethyl)tetrahydro-2H-pyran-4-
ol (or its HCl salt) and dissolve it in ~0.7 mL of a suitable deuterated solvent (e.g., D20 or
DMSO-ds). The choice of solvent is critical; D20 will exchange with the -OH and -NH:z
protons, causing their signals to disappear, which can be a useful diagnostic tool.

e Instrument Setup: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer.
o Data Acquisition: Record the *H NMR spectrum, typically over a range of 0-12 ppm.

o Data Analysis:

o

Expected Signals: Analyze the chemical shifts, integration values, and coupling patterns.

[¢]

The protons on the tetrahydropyran ring should appear as complex multiplets in the
aliphatic region (~1.5-3.8 ppm).

[¢]

The methylene protons of the aminomethyl group (-CHz-NH2) will typically be a singlet or a
simple multiplet adjacent to the quaternary carbon.
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o The amine (-NHz) and hydroxyl (-OH) protons will appear as broad singlets, the positions
of which are concentration and solvent-dependent.

o Verification: Compare the acquired spectrum against a reference spectrum (from the
supplier or literature) to confirm structural identity and check for the absence of significant
impurities.

Protocol 2: Purity Assessment via High-Performance
Liquid Chromatography (HPLC)

Causality: HPLC is the gold standard for assessing the purity of non-volatile organic
compounds. It separates the main compound from any synthesis-related impurities or
degradation products, allowing for accurate quantification of purity as a percentage of the total

detected analytes.
Methodology:

o Sample Preparation: Prepare a stock solution of the compound at approximately 1 mg/mL in
a suitable solvent (e.g., a mixture of water and acetonitrile). Prepare a dilution for analysis
(e.g., 0.1 mg/mL).

e |nstrumentation & Column:

o Use an HPLC system equipped with a UV detector. Since the tetrahydropyran scaffold
lacks a strong chromophore, an Evaporative Light Scattering Detector (ELSD) or a mass
spectrometer (LC-MS) is highly recommended for universal detection.

o Areverse-phase C18 column (e.g., 4.6 x 150 mm, 5 um) is a common starting point.
» Mobile Phase & Gradient:

o Mobile Phase A: 0.1% Formic Acid in Water

o Mobile Phase B: 0.1% Formic Acid in Acetonitrile

o Gradient: Start with a low percentage of B (e.g., 5%) and ramp up to a high percentage
(e.q., 95%) over 10-15 minutes. This gradient will elute the polar main compound first,
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followed by any less polar impurities.

o Data Analysis:
o Integrate all peaks detected in the chromatogram.

o Calculate the purity by dividing the peak area of the main compound by the total area of all
peaks and multiplying by 100. A purity level of >97% is typically acceptable for most
research applications.

Recommended Handling and Storage

To maintain the integrity of 4-(aminomethyl)tetrahydro-2H-pyran-4-ol, proper handling and
storage are essential.

o Storage: Several suppliers recommend storing the material at 2-8°C.[3][10] It should be kept
in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) to protect it
from moisture and air, which could react with the primary amine.[10]

e Handling: The compound, particularly the hydrochloride salt, should be handled in a well-
ventilated area. Standard personal protective equipment (PPE), including safety glasses,
gloves, and a lab coat, should be worn to avoid contact.

By implementing this comprehensive guide to supplier evaluation, in-house validation, and
proper handling, researchers can ensure the quality and reliability of this critical building block,
thereby enhancing the reproducibility and success of their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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